Cas no 3019-20-3 (Isopropyl phenyl sulphide)
Isopropyl phenyl sulphide structure
Product Name:Isopropyl phenyl sulphide
CAS No:3019-20-3
MF:C9H12S
MW:152.256581306458
MDL:MFCD00039842
CID:84576
PubChem ID:76397
Update Time:2025-04-18
Isopropyl phenyl sulphide Chemical and Physical Properties
Names and Identifiers
-
- Isopropylthiobenzene
- (Isopropylthio)benzene
- Isopropyl phenyl sulphide
- propan-2-ylsulfanylbenzene
- i-propyl phenyl sulfide
- Isopropyl phenyl sulfide
- phenyl isopropyl sulfide
- Sulfide,isopropyl phenyl
- Benzene, [(1-methylethyl)thio]-
- NS00028874
- AKOS000121381
- (Isopropylsulfanyl)benzene
- 3019-20-3
- FT-0627479
- isopropylsulfanyl-benzene
- SCHEMBL343269
- InChI=1/C9H12S/c1-8(2)10-9-6-4-3-5-7-9/h3-8H,1-2H
- (propan-2-ylsulfanyl)benzene
- CS-0450705
- (Isopropylsulfanyl)benzene #
- isopropyl(phenyl)sulfane
- PS-4032
- J-017823
- EINECS 221-162-0
- MFCD00039842
- DTXSID90184262
- Sulfide, isopropyl phenyl
- DB-047723
-
- MDL： MFCD00039842
- Inchi： 1S/C9H12S/c1-8(2)10-9-6-4-3-5-7-9/h3-8H,1-2H3
- InChI Key： SNOAHAUUBQMVGW-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1)C(C)C
- BRN： 1906756
Computed Properties
- Exact Mass: 152.06600
- Monoisotopic Mass: 152.066
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 82.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 25.3A^2
Experimental Properties
- Color/Form: Not available
- Density: 0,985 g/cm3
- Melting Point: -45°C (estimate)
- Boiling Point: 105°C 40mm
- Flash Point: 105°C/40mm
- Refractive Index: 1.5465
- PSA: 25.30000
- LogP: 3.18710
- Solubility: Not available
- Sensitiveness: Stench
Isopropyl phenyl sulphide Security Information
- Hazard Statement： Harmful/Stench
- Hazard Category Code： 20/21/22
- Safety Instruction： S23-S24/25
- Safety Term：S23;S24/25
- Risk Phrases：R20/21/22
Isopropyl phenyl sulphide Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Isopropyl phenyl sulphide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I873928-500mg |
Isopropyl phenyl sulphide |
3019-20-3 | 500mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I873928-1g |
Isopropyl phenyl sulphide |
3019-20-3 | 1g |
$ 65.00 | 2022-06-04 | ||
| TRC | I873928-5g |
Isopropyl phenyl sulphide |
3019-20-3 | 5g |
$ 80.00 | 2022-06-04 | ||
| Apollo Scientific | OR18312-50g |
Isopropyl phenyl sulphide |
3019-20-3 | 97% | 50g |
£15.00 | 2025-02-19 | |
| Apollo Scientific | OR18312-250g |
Isopropyl phenyl sulphide |
3019-20-3 | 97% | 250g |
£24.00 | 2025-02-19 | |
| Apollo Scientific | OR18312-1Kg |
Isopropyl phenyl sulphide |
3019-20-3 | 97% | 1kg |
£84.00 | 2025-03-06 | |
| Chemenu | CM344331-100g |
Isopropylthiobenzene |
3019-20-3 | 95%+ | 100g |
$86 | 2022-06-11 | |
| abcr | AB117170-50 g |
Isopropylthiobenzene, 97%; . |
3019-20-3 | 97% | 50g |
€61.40 | 2023-06-24 | |
| abcr | AB117170-250 g |
Isopropylthiobenzene, 97%; . |
3019-20-3 | 97% | 250g |
€125.40 | 2023-06-24 | |
| abcr | AB117170-1 kg |
Isopropylthiobenzene, 97%; . |
3019-20-3 | 97% | 1kg |
€339.00 | 2023-06-24 |
Isopropyl phenyl sulphide Related Literature
-
1. Mechanism of formation of alkyl aryl sulphoxides by oxidation of alkyl aryl sulphides with bromineU. Miotti,G. Modena,L. Sedea J. Chem. Soc. B 1970 802
-
Elham Tabrizian,Ali Amoozadeh,Salman Rahmani RSC Adv. 2016 6 21854
-
Jianxiong Wang,Fan He,Yonghong Li,Hongwei Sun RSC Adv. 2016 6 93260
-
Franck Daligault,Caroline Nugier-Chauvin,Henri Patin Org. Biomol. Chem. 2006 4 1474
-
5. 352. The ultraviolet absorption spectra of some arylthio-compounds, and of their acetyl derivativesM. J. Y. Foley,N. H. P. Smith J. Chem. Soc. 1963 1899
3019-20-3 (Isopropyl phenyl sulphide) Related Products
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